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Compound of Interest

Compound Name: Z-Arg(Mtr)-OH.CHA

Cat. No.: B554762

Essential Safety and Handling Guide for Z-
Arg(Mtr)-OH.CHA

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Z-Arg(Mtr)-OH.CHA (Na-Cbz-Ng-(4-methoxy-2,3,6-
trimethylbenzenesulfonyl)-L-arginine cyclohexylamine salt). Adherence to these guidelines is
critical for ensuring laboratory safety and procedural accuracy.

I. Chemical and Physical Properties

Z-Arg(Mtr)-OH.CHA is a protected amino acid widely used in peptide synthesis.[1] The
cyclohexylamine (CHA) salt form enhances its solubility and handling.[1] The Z
(benzyloxycarbonyl) group protects the a-amino group, while the Mtr (4-methoxy-2,3,6-
trimethylbenzenesulfonyl) group protects the guanidino group of the arginine side chain.[1]
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Property

Value

CAS Number

80745-09-1[2][3][4][5]

Molecular Formula

C30H45N507S[2][4][6]

Molecular Weight 619.8 g/mol [2][3]

Appearance White to Light Yellow Powder[1]

Melting Point 196-199°CJ[1]

Solubility Soluble in water or 1% acetic acid[2]

Storage Desiccate at -20°C or room temperature in an

inert atmosphere[2][4]

Il. Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Z-Arg(Mtr)-OH.CHA.

PPE Category

Specific Equipment

Eye Protection

Splash goggles[6]

Hand Protection

Impervious gloves[7]

Respiratory Protection

Dust respirator; use a self-contained breathing

apparatus (SCBA) to avoid inhalation[6]

Body Protection

Full suit, boots[6]

It is crucial to consult a specialist before handling this product, as the suggested protective

clothing may not be sufficient for all scenarios.[6]

lll. Operational Plan: Step-by-Step Handling

Procedure
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This section outlines the standard operating procedure for the safe handling of Z-Arg(Mtr)-
OH.CHA from reception to use.

» Receiving and Storage:
o Upon receipt, verify the container's integrity.

o Store the container tightly closed in a designated, cool, and dry area, away from heat and
ignition sources.[6] Recommended storage conditions are desiccated at -20°C.[2]

e Preparation for Use:
o Work in a well-ventilated area, preferably within a chemical fume hood.
o Don all required PPE before opening the container.
o To avoid dust inhalation, do not breathe the dust.[6]
e Weighing and Solution Preparation:
o Use appropriate tools to handle the solid material to prevent spillage.

o When preparing solutions, slowly add the solid to the solvent (e.g., water or 1% acetic
acid) to control dissolution and minimize splashing.

» Reaction Setup:

o If used in peptide synthesis, ensure all subsequent reagents and reaction conditions are
compatible.

o The Mtr group is stable under acidic conditions but can be removed with trifluoroacetic
acid (TFA) and scavengers.[8]

IV. Emergency Procedures

In the event of exposure or a spill, follow these immediate actions.
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Incident First Aid / Spill Response

) Move to fresh air. May be harmful if inhaled and
Inhalation . oo
can cause respiratory tract irritation.[6]

Take off immediately all contaminated clothing.
i Rinse skin with water/shower. May be harmful if
Skin Contact ) )
absorbed through the skin and can cause skin

irritation.[6][7]

Flush eyes with water as a precaution. May
Eye Contact o
cause eye irritation.[6]

Make the victim drink water (two glasses at
Ingestion most). Consult a doctor if feeling unwell. May be

harmful if swallowed.[6][7]

) Use appropriate tools to put the spilled material
Small Spill _ _ . _
into a convenient waste disposal container.[6]

) Use a shovel to put the spilled material into a
Large Spill ) ) )
convenient waste disposal container.[6]

V. Disposal Plan

Proper disposal of Z-Arg(Mtr)-OH.CHA and its containers is essential to prevent environmental
contamination.

» Waste Residues: Dispose of waste material in accordance with federal, state, and local
environmental control regulations.[6][7]

» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[7]
Do not mix with other waste.[7]

VI. Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Z-Arg(Mtr)-
OH.CHA in a laboratory setting.
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Safe Handling Workflow for Z-Arg(Mtr)-OH.CHA
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Caption: Workflow for handling Z-Arg(Mtr)-OH.CHA from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b554762?utm_src=pdf-body-img
https://www.benchchem.com/product/b554762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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